Cas no 2228273-99-0 (N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine
• CAS No: 2228273-99-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6009721
• PubChem ID: 165626919
• Update Time: 2025-10-29

N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine
• N-methyl-1-[(1,3-oxazol-5-yl)methyl]cyclopropan-1-amine
• 2228273-99-0
• EN300-1781668

• Inchi： 1S/C8H12N2O/c1-9-8(2-3-8)4-7-5-10-6-11-7/h5-6,9H,2-4H2,1H3
• InChI Key： HWRVNXJPGLDERD-UHFFFAOYSA-N
• SMILES： O1C=NC=C1CC1(CC1)NC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.1Ų

Additional information on N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine

Introduction to N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine (CAS No. 2228273-99-0)

N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228273-99-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a cyclopropane ring fused with an oxazole moiety, making it a structurally unique entity with potential applications in drug discovery and development. The presence of a methyl group at the nitrogen position and the oxazole ring suggests possible interactions with biological targets, including enzymes and receptors, which are critical for therapeutic intervention.

The compound's molecular structure, characterized by its rigid three-membered cyclopropane ring and the electron-deficient oxazole heterocycle, positions it as a candidate for further exploration in synthetic chemistry and pharmacological studies. The cyclopropane moiety is known for its strain energy, which can influence the compound's reactivity and binding affinity. Meanwhile, the oxazole ring, a common pharmacophore in medicinal chemistry, contributes to hydrogen bonding capabilities and potential metabolic stability. These structural features make N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine a promising scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of an oxazole ring into a cyclopropane framework may enhance these properties by introducing additional binding pockets or modulating electronic distributions. This structural combination has not been extensively explored in the literature, suggesting a ripe area for innovation.

Current research in medicinal chemistry increasingly emphasizes the development of multitargeted drugs that can modulate multiple biological pathways simultaneously. The unique structural features of N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine make it an attractive candidate for such endeavors. For instance, the cyclopropane ring can interact with specific enzyme active sites due to its strained geometry, while the oxazole moiety can engage in hydrogen bonding interactions with biological targets. This dual functionality could lead to the discovery of compounds with enhanced therapeutic efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural motifs present in N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine are reminiscent of known bioactive scaffolds, suggesting that it may be optimized into a drug candidate through structure-based drug design or virtual screening techniques. Computational modeling studies have shown that similar heterocyclic compounds can effectively bind to protein targets involved in diseases such as cancer and neurodegeneration. Given these findings, N-methyl-1-(1,3-oxazol-5-yl)methylcyclopropan-1-amine warrants further investigation to explore its pharmacological potential.

The synthesis of this compound presents an intriguing challenge for organic chemists. The introduction of both the cyclopropane and oxazole moieties requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the rapid assembly of intricate molecular architectures. These advancements provide a solid foundation for synthesizing N-methyl-1-(1,3-oxtailzole)-5-methyIcycIopropaII-I-am ine and its derivatives.

In addition to its synthetic appeal, N-methyl-l-(13-oxtailzole)-S-methyllcyclOpropaII-I-am ine holds promise for applications in materials science and industrial chemistry. The unique electronic properties of its heterocyclic system could make it useful in developing new materials with tailored optical or electronic characteristics. Furthermore, its stability under various conditions suggests potential utility in chemical processes requiring robust intermediates.

The future direction of research on this compound should focus on both mechanistic studies and practical applications. Understanding how it interacts with biological targets at a molecular level will be crucial for optimizing its pharmacological properties. Additionally, exploring its potential beyond pharmaceuticals could uncover new uses that might not have been initially anticipated.

In conclusion,N-methyl-l-(13-oxtailzole)-S-methyllcyclOpropaII-I-am ine (CAS No. 2228273990) is a structurally fascinating compound with broad implications across multiple scientific disciplines Its unique combination of functional groups positions it as an exciting candidate for further exploration in drug discovery materials science and beyond As research continues to uncover new applications this compound is likely to play an increasingly important role in advancing scientific knowledge